Cas no 124150-87-4 (Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)-)

• Product Name: Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)-
• CAS No: 124150-87-4
• MF: C₉H₂₀O₂Si
• MW: 188.33940410614
• MDL: MFCD01862147
• CID: 103861
• Update Time: 2025-05-27

Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)-
• tert-Butyldimethylsilyl (R)-(-)-glycidyl ether
• (R)-t-Butyldimethylsilyl Glycidyl Ether
• tert-butyl-dimethyl-[[(2R)-oxiran-2-yl]methoxy]silane
• tert-Butyldimethylsilyl (R)-(–)-glycidyl ether
• (R)-tert-Butyldimethyl(oxiranylmethoxy)silane
• Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-,(2R)
• Silane,(1,1-dimethylethyl)dimethyl(oxiranylmethoxy)-,(R)
• Silane,(1,1-dimethylethyl)dimethyl[(2R)-oxiranylmethoxy]-(9CI)
• TBDMS glycidyl ether
• TBS-glycidol
• tert-butyl(dimethyl)(2-oxiranylmethoxy)silane
• tert-Butyldimethylsilyl (R)-Glycidyl Ether
• (R)-tert-Butyldimethyl(oxiran-2-ylmethoxy)silane
• -tert-Butyldimethyl(oxiran-2-ylmethoxy)
• (R)-t-Butyldimethylsilyl Glycidil Ether
• TERT-BUTYLDIMETHYLSILYL (R)-(-)-GLYCIDY&
• Silane, (1,1-diMethylethyl)diMethyl[(2R)-oxiranylMethoxy]-
• tert-Butyldimethylsilyl R-(-)-glycidyl ether

• MDL： MFCD01862147
• Inchi： 1S/C9H20O2Si/c1-9(2,3)12(4,5)11-7-8-6-10-8/h8H,6-7H2,1-5H3/t8-/m1/s1
• InChI Key： YANSSVVGZPNSKD-MRVPVSSYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@H]1CO1

Computed Properties

• Exact Mass: 188.12300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.870 g/mL at 25 °C
• Boiling Point: 195-199 °C/760 mmHg
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.4310
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 21.76000
• LogP: 2.40700
• Optical Activity: [α]22/D -7.0°

Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)-

Comprehensive Overview of Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- (CAS No. 124150-87-4)

Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- (CAS No. 124150-87-4) is a specialized chiral epoxide compound widely utilized in organic synthesis and pharmaceutical research. Its unique structure, featuring a tert-butyldimethylsilyl (TBDMS) protecting group and a stereospecific (2R)-oxirane moiety, makes it a valuable intermediate for asymmetric synthesis. This compound is particularly relevant in the development of enantioselective catalysts and bioactive molecules, aligning with the growing demand for green chemistry and sustainable synthesis practices.

The compound's CAS No. 124150-87-4 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry and material science. Researchers often explore its applications in stereocontrolled reactions, such as nucleophilic ring-opening or cross-coupling reactions, which are critical for constructing complex molecular architectures. Recent trends highlight its role in API (Active Pharmaceutical Ingredient) synthesis, where chiral purity is paramount for drug efficacy and safety.

From a technical perspective, Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- exhibits high stability under inert conditions, making it suitable for multi-step synthetic routes. Its TBDMS-protected hydroxyl group enhances solubility in non-polar solvents, a feature leveraged in flow chemistry and high-throughput screening platforms. These attributes resonate with current industry priorities, such as process optimization and cost-effective scaling.

Environmental and regulatory considerations are also pivotal. The compound’s design aligns with REACH compliance and FDA guidelines, as it avoids hazardous byproducts during degradation. This aligns with the broader shift toward eco-friendly reagents in synthetic workflows. Additionally, its chiral specificity supports the “quality by design” (QbD) framework, a hot topic in pharmaceutical manufacturing.

In summary, Oxirane,2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-, (2R)- (CAS No. 124150-87-4) represents a convergence of innovation in asymmetric synthesis and industrial applicability. Its versatility in chiral auxiliaries and compatibility with modern catalytic systems ensure its continued relevance in cutting-edge research and development.